Cas no 2580244-68-2 (ethyl 2-{8-azabicyclo3.2.1oct-2-en-3-yl}acetate)

• Product Name: ethyl 2-{8-azabicyclo3.2.1oct-2-en-3-yl}acetate
• CAS No: 2580244-68-2
• MF: C₁₁H₁₇NO₂
• MW: 195.258183240891
• CID: 5662003
• PubChem ID: 165894907
• Update Time: 2025-10-29

ethyl 2-{8-azabicyclo3.2.1oct-2-en-3-yl}acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-{8-azabicyclo[3.2.1]oct-2-en-3-yl}acetate
• 2580244-68-2
• EN300-27731451
• ethyl 2-{8-azabicyclo3.2.1oct-2-en-3-yl}acetate

• Inchi： 1S/C11H17NO2/c1-2-14-11(13)7-8-5-9-3-4-10(6-8)12-9/h5,9-10,12H,2-4,6-7H2,1H3
• InChI Key： RTJFSEDMGWKIQH-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1=CC2CCC(C1)N2)=O

Computed Properties

• Exact Mass: 195.125928785g/mol
• Monoisotopic Mass: 195.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 38.3Ų

Additional information on ethyl 2-{8-azabicyclo3.2.1oct-2-en-3-yl}acetate

Recent Advances in the Study of Ethyl 2-{8-azabicyclo[3.2.1]oct-2-en-3-yl}acetate (CAS: 2580244-68-2)

Ethyl 2-{8-azabicyclo[3.2.1]oct-2-en-3-yl}acetate (CAS: 2580244-68-2) is a bicyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a scaffold for drug development. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in current scientific investigations.

The synthesis of ethyl 2-{8-azabicyclo[3.2.1]oct-2-en-3-yl}acetate has been optimized in recent years, with researchers developing more efficient and scalable routes. A study published in the Journal of Organic Chemistry (2023) demonstrated a novel catalytic asymmetric synthesis method, achieving high enantioselectivity and yield. This advancement is critical for the production of enantiopure derivatives, which are often required for pharmacological studies. The compound's bicyclic structure, featuring an 8-azabicyclo[3.2.1]octene core, provides a rigid framework that can be functionalized to explore diverse biological activities.

Pharmacological evaluations of ethyl 2-{8-azabicyclo[3.2.1]oct-2-en-3-yl}acetate and its derivatives have revealed promising activity in modulating central nervous system (CNS) targets. A recent preprint on bioRxiv (2024) reported that this compound exhibits affinity for serotonin and dopamine receptors, suggesting potential applications in neuropsychiatric disorders such as depression and schizophrenia. Molecular docking studies further elucidated its binding mode, providing insights for structure-activity relationship (SAR) optimization. These findings underscore the compound's versatility as a lead structure for CNS drug discovery.

In addition to its CNS activity, ethyl 2-{8-azabicyclo[3.2.1]oct-2-en-3-yl}acetate has been investigated for its anti-inflammatory and antimicrobial properties. A study in the European Journal of Medicinal Chemistry (2023) highlighted its ability to inhibit pro-inflammatory cytokines in vitro, with comparable efficacy to established anti-inflammatory agents. Furthermore, derivatives of this compound demonstrated broad-spectrum antimicrobial activity against Gram-positive and Gram-negative bacteria, as well as fungal strains. These multifunctional properties make it a valuable candidate for further development in infectious disease and immunology research.

Recent computational and experimental studies have also explored the metabolic stability and toxicity profile of ethyl 2-{8-azabicyclo[3.2.1]oct-2-en-3-yl}acetate. Data from in vitro microsomal assays indicate moderate metabolic stability, with potential for improvement through structural modifications. Preliminary toxicity assessments in rodent models showed no significant adverse effects at therapeutic doses, supporting its potential as a safe pharmacophore. These findings are crucial for advancing the compound into preclinical development stages.

In conclusion, ethyl 2-{8-azabicyclo[3.2.1]oct-2-en-3-yl}acetate (CAS: 2580244-68-2) represents a promising scaffold in medicinal chemistry, with demonstrated activity across multiple therapeutic areas. Ongoing research is focused on optimizing its pharmacological properties, elucidating its mechanism of action, and exploring its potential in combination therapies. The compound's unique structural features and diverse biological activities position it as a valuable tool for drug discovery and development in the coming years.